Cas no 2172622-12-5 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamidoacetic acid
• CAS No: 2172622-12-5
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 5998849
• PubChem ID: 165551069
• Update Time: 2025-11-01

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamidoacetic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamido]acetic acid
• EN300-1486836
• 2172622-12-5

• Inchi： 1S/C24H22N2O5/c1-2-14-26(15-23(28)29)22(27)12-7-13-25-24(30)31-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-12,21H,13-16H2,(H,25,30)(H,28,29)/b12-7+
• InChI Key： YJEXHBMDKMLOJD-KPKJPENVSA-N
• SMILES： O(C(NC/C=C/C(N(CC#C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamidoacetic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamidoacetic Acid (CAS No. 2172622-12-5)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamidoacetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number CAS No. 2172622-12-5, represents a convergence of advanced synthetic methodologies and molecular design principles, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)but-2-enamidoacetic acid incorporates several key functional groups that contribute to its reactivity and potential biological function. The presence of a fluoren-9-yl moiety, a substituted benzene ring system, enhances the compound's solubility and stability in various solvents, while the methoxycarbonyl group provides a site for further derivatization and interaction with biological targets. Additionally, the compound features an amide linkage and a propargyl group (prop-2-yn-1), which are often utilized in medicinal chemistry to modulate pharmacokinetic properties and target specificity.

In recent years, there has been a growing interest in developing small-molecule inhibitors that can modulate enzyme activity and protein-protein interactions. The structural framework of 2-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-N-(propargyl)butenamidoacetic acid suggests potential applications in this area. Specifically, the amide group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as kinases or transcription factors. Furthermore, the propargyl group can undergo further functionalization via click chemistry approaches, allowing for the rapid construction of libraries of derivatives with tailored biological properties.

The synthesis of such complex molecules often involves multi-step organic transformations, requiring precise control over reaction conditions and reagent selection. The use of protecting groups, such as the methoxycarbonyl group on the amino nitrogen, is essential to prevent unwanted side reactions during synthesis. Advanced techniques in solid-phase synthesis have also enabled the efficient preparation of large libraries of compounds for high-throughput screening, accelerating the discovery process.

The biological activity of CAS No. 2172622-125 has been explored in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The fluorene moiety, known for its ability to enhance molecular stability and bioavailability, may contribute to its prolonged half-life in vivo. Additionally, the propargyl group has been shown to improve membrane permeability, potentially enhancing drug delivery across biological barriers.

The integration of computational methods into drug discovery has further enhanced the understanding of how structural modifications influence biological activity. Molecular docking simulations have been employed to predict binding interactions between fluorene-based compounds and target proteins. These studies have provided valuable insights into how subtle changes in the molecular structure can modulate binding affinity and selectivity.

In conclusion, 2-hydroxy-N-(propargyl)benzamide, with its intricate architecture and functional diversity, represents a promising candidate for further exploration in medicinal chemistry. Its unique combination of structural features positions it as a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this class of compounds, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological potential.